Cas no 1341763-73-2 (3-hydroxy-3-(prop-2-yn-1-yl)-1λ?-thiolane-1,1-dione)

• Product Name: 3-hydroxy-3-(prop-2-yn-1-yl)-1λ?-thiolane-1,1-dione
• CAS No: 1341763-73-2
• MF: C₇H₁₀O₃S
• MW: 174.217501163483
• CID: 5217559
• PubChem ID: 63222828
• Update Time: 2026-03-06

3-hydroxy-3-(prop-2-yn-1-yl)-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-3-(prop-2-yn-1-yl)-1lambda6-thiolane-1,1-dione
• 1,1-dioxo-3-prop-2-ynylthiolan-3-ol
• Z1098923727
• Thiophene-3-ol, tetrahydro-3-(2-propyn-1-yl)-, 1,1-dioxide
• 3-hydroxy-3-(prop-2-yn-1-yl)-1λ?-thiolane-1,1-dione

• Inchi： 1S/C7H10O3S/c1-2-3-7(8)4-5-11(9,10)6-7/h1,8H,3-6H2
• InChI Key： JJHFSLGBUUXLTE-UHFFFAOYSA-N
• SMILES： S1(CCC(CC#C)(C1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 289
• XLogP3: -0.5
• Topological Polar Surface Area: 62.8

Additional information on 3-hydroxy-3-(prop-2-yn-1-yl)-1λ?-thiolane-1,1-dione

Recent Advances in the Study of 3-hydroxy-3-(prop-2-yn-1-yl)-1λ?-thiolane-1,1-dione (CAS: 1341763-73-2)

The compound 3-hydroxy-3-(prop-2-yn-1-yl)-1λ?-thiolane-1,1-dione (CAS: 1341763-73-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 3-hydroxy-3-(prop-2-yn-1-yl)-1λ?-thiolane-1,1-dione, which serves as a key intermediate in the development of novel bioactive molecules. Researchers have optimized its synthesis through green chemistry approaches, achieving higher yields and reduced environmental impact. The compound's propargyl and sulfone functional groups make it a valuable scaffold for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-hydroxy-3-(prop-2-yn-1-yl)-1λ?-thiolane-1,1-dione exhibits promising inhibitory effects against several enzymes implicated in inflammatory pathways. Specifically, it has shown moderate activity against cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting potential applications in the development of novel anti-inflammatory agents. Molecular docking studies have provided insights into its binding modes with these enzyme targets, guiding further structure-activity relationship (SAR) investigations.

Moreover, recent pharmacological evaluations have explored the compound's potential in oncology research. Derivatives of 3-hydroxy-3-(prop-2-yn-1-yl)-1λ?-thiolane-1,1-dione have demonstrated selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of reactive oxygen species (ROS). The compound's ability to modulate cellular redox balance positions it as an interesting candidate for further development as an anticancer agent, either alone or in combination therapies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3-hydroxy-3-(prop-2-yn-1-yl)-1λ?-thiolane-1,1-dione and its derivatives. Current research efforts are focused on improving its metabolic stability and bioavailability through structural modifications. Additionally, more comprehensive in vivo studies are needed to fully evaluate its therapeutic potential and safety profile.

In conclusion, 3-hydroxy-3-(prop-2-yn-1-yl)-1λ?-thiolane-1,1-dione represents a chemically intriguing and biologically active scaffold with multiple potential applications in drug discovery. Continued research into its mechanism of action and structure-activity relationships will be crucial for translating these early findings into clinically relevant therapeutics. The compound's unique combination of functional groups offers ample opportunities for medicinal chemistry optimization across various therapeutic areas.